Cas no 6958-77-6 (a-D-Allopyranoside, methyl 2,3-anhydro-4,6-O-ethylidene-)

• Product Name: a-D-Allopyranoside, methyl 2,3-anhydro-4,6-O-ethylidene-
• CAS No: 6958-77-6
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 529960
• Update Time: 2024-01-30

a-D-Allopyranoside, methyl 2,3-anhydro-4,6-O-ethylidene- Chemical and Physical Properties

Names and Identifiers

• a-D-Allopyranoside, methyl 2,3-anhydro-4,6-O-ethylidene-
• NSC 64887
• Nsc64887
• Methyl 2,3-anhydro-4,6-O-ethylidene-alpha-D-allopyranoside
• α-D-Allopyranoside, methyl 2,3-anhydro-4,6-O-ethylidene-

• Inchi： 1S/C9H14O5/c1-4-11-3-5-6(12-4)7-8(14-7)9(10-2)13-5/h4-9H,3H2,1-2H3/t4?,5-,6-,7-,8-,9+/m1/s1
• InChI Key： KKQPMNRINNBRAU-KTTWVITLSA-N
• SMILES： O([C@H]1O[C@]2([H])COC(C)O[C@@]2([H])[C@H]2O[C@@H]12)C

Computed Properties

• Exact Mass: 377.15297
• Monoisotopic Mass: 202.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 280.8±40.0 ºC (760 Torr),
• Flash Point: 113.6±27.2 ºC,
• Refractive Index: 1.691
• Solubility: Dissolution (61 g/l) (25 º C),
• PSA: 71.93
• LogP: -0.11350